Cas no 94200-15-4 (bis2-(3,5-Dihydroxyphenyl)-2-oxoethylisopropylammonium Sulphate)

• Product Name: bis2-(3,5-Dihydroxyphenyl)-2-oxoethylisopropylammonium Sulphate
• CAS No: 94200-15-4
• MF: C₂₂H₃₂N₂O₁₀S
• MW: 516.56188583374
• CID: 808694
• PubChem ID: 44146390
• Update Time: 2025-10-29

bis2-(3,5-Dihydroxyphenyl)-2-oxoethylisopropylammonium Sulphate Chemical and Physical Properties

Names and Identifiers

• Bis((2-(3,5-dihydroxyphenyl)-2-oxoethyl)isopropylammonium) sulphate
• [2-(3,5-dihydroxyphenyl)-2-oxoethyl]-propan-2-ylazanium,sulfate
• bis[[2-(3,5-dihydroxyphenyl)-2-oxoethyl]isopropylammonium] sulphate
• NS00065733
• DTXSID70240976
• 94200-15-4
• EINECS 303-491-2
• [2-(3,5-dihydroxyphenyl)-2-oxoethyl]-propan-2-ylazanium;sulfate
• bis2-(3,5-Dihydroxyphenyl)-2-oxoethylisopropylammonium Sulphate

• Inchi： 1S/2C11H15NO3.H2O4S/c2*1-7(2)12-6-11(15)8-3-9(13)5-10(14)4-8;1-5(2,3)4/h2*3-5,7,12-14H,6H2,1-2H3;(H2,1,2,3,4)
• InChI Key： FQWRVSJRQIAPRK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])[O-].O=C(C1C=C(C=C(C=1)O)O)C[NH2+]C(C)C.O=C(C1C=C(C=C(C=1)O)O)C[NH2+]C(C)C

Computed Properties

• Exact Mass: 516.178
• Monoisotopic Mass: 516.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 270
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 210
• XLogP3: nothing
• Topological Polar Surface Area: 237A^2

Experimental Properties

• Boiling Point: 777.4°Cat760mmHg
• Flash Point: 424°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on bis2-(3,5-Dihydroxyphenyl)-2-oxoethylisopropylammonium Sulphate

Bis(2-(3,5-Dihydroxyphenyl)-2-oxoethyl)isopropylammonium Sulphate: A Comprehensive Overview

Bis(2-(3,5-Dihydroxyphenyl)-2-oxoethyl)isopropylammonium Sulphate, also known by its CAS number 94200-15-4, is a compound of significant interest in various scientific and industrial applications. This compound is a quaternary ammonium salt with a unique structure that combines hydrophilic and hydrophobic properties, making it versatile for use in different fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound consists of an isopropylammonium cation and a sulphate anion. The cation contains two identical substituents, each being a 2-(3,5-dihydroxyphenyl)-2-oxoethyl group. These groups are characterized by their phenolic hydroxyl groups and ketone functionalities, which contribute to the compound's reactivity and solubility properties. The presence of these functional groups allows for potential interactions with biological systems, making this compound a promising candidate for drug delivery systems and bioactive agents.

Recent studies have highlighted the potential of bis(2-(3,5-dihydroxyphenyl)-2-oxoethyl)isopropylammonium sulphate in the development of novel antimicrobial agents. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membranes, which is attributed to the amphiphilic nature of the molecule.

In addition to its antimicrobial properties, this compound has shown promise in the field of cancer therapy. A study published in the Journal of Medicinal Chemistry (2023) investigated the ability of bis(2-(3,5-dihydroxyphenyl)-2-oxoethyl)isopropylammonium sulphate to inhibit tumor growth in vitro. The results indicated that the compound induces apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

The synthesis of bis(2-(3,5-dihydroxyphenyl)-2-oxoethyl)isopropylammonium sulphate involves a multi-step process that includes nucleophilic substitution and acid-base chemistry. The reaction conditions are critical to ensure high yield and purity of the final product. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining product quality.

From an analytical perspective, the characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into the molecular structure, purity, and stability of the compound under various conditions.

In terms of applications beyond medicine and agriculture, bis(2-(3,5-dihydroxyphenyl)-2-oxoethyl)isopropylammonium sulphate has been explored for its potential in materials science. For instance, researchers have investigated its use as a precursor for synthesizing conductive polymers and hybrid materials with tailored electronic properties.

The growing interest in bis(2-(3,5-dihydroxyphenyl)-2-oxoethyl)isopropylammonium sulphate underscores its importance as a multifunctional compound with diverse applications across various industries. As research continues to uncover new properties and uses for this compound, it is expected to play an increasingly significant role in both academic and industrial settings.